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Fractional CO2 Laser Parameters for Nail Drug
Delivery
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The table below summarizes typical parameters from recent research. Note that optimal settings are still

under investigation [1].

Parameter Typical | Reported Range Specific Example from Research

Wavelength 10,600 nm [2] 10,600 nm (BISON Fire-Xel Fractional CO2
laser) [2]

Energy 180.2 mJd/cmz [2] 180.2 mJ/cmz [2]

Density | Spot 0.5 mm/3mm x 3mm [2] Density: 0.5 mm; Spot size: 3mm x 3mm

Size [2]

Pulse Width 4,006 ms [2] 4,006 ms [2]

Number of 11[2] 1 pass per session [2]

Passes

Treatment Every 2 weeks [2] 4 sessions total, once every 2 weeks [2]

Interval

Topical Lidocaine 2% gel [2] Applied for 30 minutes pre-treatment [2]

Anesthesia
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Parameter Typical | Reported Range Specific Example from Research
Topical Drugs Calcipotriol/Betamethasone, 0.1 mL (2.5 mg) of 25 mg/mL Methotrexate
Applied Post- Methotrexate, Tazarotene, solution per nail [2]; Fingertip unit amount
Laser Triamcinolone [1] of Calcipotriol 0.05 mg/g + Betamethasone

0.5 mg/g per nail [2]

Detailed Experimental Protocol

A typical clinical study protocol for treating nail psoriasis is outlined below [2]:

¢ Patient Selection & Baseline Assessment: Recruit eligible patients and exclude those with other
nail dystrophies or recent anti-psoriatic treatments. Document baseline condition using the Nail
Psoriasis Severity Index (NAPSI) score.

¢ Pre-Treatment Preparation: Apply topical anesthetic (e.g., Lidocaine 2% gel) to all affected nails for
approximately 30 minutes before the laser session.

e Laser Application: Use a fractional COz2 laser to treat all affected nails. Consistently use the same
parameters (e.g., one pass, 180.2 mJ/cm? energy, 3mm X 3mm spot size) across all sessions.

e Topical Drug Application: Immediately after laser treatment, apply the chosen topical medication to
the nail surface.

¢ Treatment Schedule & Follow-up: Conduct four laser and drug application sessions once every two
weeks. Re-evaluate NAPSI scores at one and two months after the first session to assess efficacy.

Frequently Asked Questions

What are the most common adverse effects, and how are they managed? The most frequently reported
side effects are erythema (redness), swelling, and crusting at the treatment site. Patients typically
experience a moderate level of pain during the procedure, which is effectively managed with pre-application
of topical anesthesia [1]. The rare occurrence of the Koebner phenomenon (new psoriatic lesions induced by

skin trauma) has been noted [1].

How does the efficacy of laser-assisted delivery compare to traditional injections? Randomized
Controlled Trials (RCTs) have found that the combination of fractional COz2 laser with topical drugs can be

equally effective as intralesional injections of triamcinolone acetonide or methotrexate for improving
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NAPSI scores [1]. This is a significant finding as the laser-topical approach is less invasive and generally

better tolerated than painful injections [1].

Can this technique be used for nail diseases other than psoriasis? Yes, the underlying principle is
applicable to other conditions. Fractional lasers have been used in conjunction with topical agents to enhance

drug delivery for the treatment of onychomycosis (fungal nail infection) as well [1].

Experimental Workflow and Parameter Relationships

To help visualize the experimental process and how key parameters interrelate, review the following

diagrams.
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Fractional CO2 Laser Nail Treatment Experimental Workflow

Pre-Treatment Preparation
(Apply Topical Anesthesia)

Laser Application
(Set Energy, Density, Passes)

El'opical Drug Application)

Follow-up Schedule
(Repeat Sessions every 2 weeks)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1807234?utm_src=pdf-body-img
https://www.smolecule.com/products/s1807234?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Key Laser Parameters and Their Interrelationships
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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